2-(Aminomethyl)thiazole-4-carboxylic acid methyl ester
Cat. No. B8693178
M. Wt: 172.21 g/mol
InChI Key: BOLHSLRYXBDMHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07973061B2
Procedure details
2-(tert-Butoxycarbonylamino-methyl)-thiazole-4-carboxylic acid methyl ester (1.1 g, 3.9 mmol) was dissolved in methanol (15 mL). HCl in dioxane (4 M, 5 mL) was added. The mixture was stirred for 12 hours. The mixture was concentrated in vacuo, re-dissolved in methanol, and stirred with Bio-RAD AG 1-X8 resin (4 g, 20-50 mesh, hydroxide form, pre-washed with methanol and air dried) for 35 min. The mixture was filtered and the filtrate was concentrated in vacuo to afford the title compound (0.48 g, 73% over two steps): 1H NMR (400 MHz, d6-DMSO): 8.38 (s, 1H), 3.97 (s, 2H), 3.80 (s, 3H).
Quantity
1.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]([C:5]1[N:6]=[C:7]([CH2:10][NH:11]C(OC(C)(C)C)=O)[S:8][CH:9]=1)=[O:4].Cl>CO.O1CCOCC1>[CH3:1][O:2][C:3]([C:5]1[N:6]=[C:7]([CH2:10][NH2:11])[S:8][CH:9]=1)=[O:4]
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Inputs
Step One
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Name
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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COC(=O)C=1N=C(SC1)CNC(=O)OC(C)(C)C
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 12 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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re-dissolved in methanol
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STIRRING
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Type
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STIRRING
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Details
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stirred with Bio-RAD AG
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WASH
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Type
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WASH
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Details
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resin (4 g, 20-50 mesh, hydroxide form, pre-washed with methanol and air dried) for 35 min
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Duration
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35 min
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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COC(=O)C=1N=C(SC1)CN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.48 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
